A cation radical salt of an extended tetrathiafulvalene analogue with a difurylethylene spacer
New Journal of Chemistry Pub Date: DOI: 10.1039/A803213K
Abstract
The X-ray structure of a single crystal of the neutral donor 1b and its electrocrystallized cation radical salt, 1b·ClO4, have been analysed. Both the neutral and the oxidized states adopt a syn conformation stabilized by strong intramolecular interactions that allow the preservation of a planar conformation during the oxidation of 1b.
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